Cas no 2172008-64-7 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid
• CAS No: 2172008-64-7
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6246352
• PubChem ID: 165448694
• Update Time: 2025-06-20

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-hydroxybenzoic acid
• 2172008-64-7
• EN300-1493350

• Inchi： 1S/C26H24N2O6/c1-15(24(30)28-16-10-11-23(29)21(12-16)25(31)32)13-27-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-12,15,22,29H,13-14H2,1H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： BHXRRZFJEATHOE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC(=C(C(=O)O)C=1)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid (CAS No. 2172008-64-7)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid, identified by its Chemical Abstracts Service number (CAS No. 2172008-64-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The unique structural features of this molecule, particularly its combination of a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a hydroxybenzoic acid moiety, contribute to its potential utility in various therapeutic applications.

The Fmoc protecting group is a critical component in this compound, often employed in peptide synthesis to safeguard the amino group during coupling reactions. Its presence suggests that this molecule may be utilized as an intermediate in the synthesis of more complex peptides or proteins. Additionally, the 2-methylpropanamido moiety introduces a branched aliphatic side chain, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The 2-hydroxybenzoic acid component further enhances the molecule's complexity, providing a hydrophilic aromatic ring system that may contribute to its binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The structural design of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid aligns with current trends in medicinal chemistry, where the integration of multiple functional groups is aimed at optimizing bioactivity. Studies have shown that molecules containing fluorenylmethoxycarbonyl derivatives often exhibit improved pharmacokinetic profiles due to their stability and ease of handling in synthetic protocols.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and immunomodulatory disorders. The hydroxybenzoic acid moiety is known to possess anti-inflammatory properties, while the Fmoc-amino group can be modified to introduce additional bioactive functionalities. Recent research has demonstrated that similar compounds have shown efficacy in modulating immune responses by interacting with specific receptors or enzymes involved in inflammation pathways. The 2-methylpropanamido group may also contribute to these interactions by influencing the compound's conformational flexibility and binding affinity.

The synthesis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid presents several challenges due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce such molecules with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in constructing polypeptide-like structures containing protecting groups like Fmoc. Additionally, modern spectroscopic methods such as NMR and mass spectrometry allow for precise characterization of the compound's structure and purity.

In clinical research settings, this compound has been investigated for its potential role as an anti-inflammatory agent. Preclinical studies have revealed that derivatives of hydroxybenzoic acids exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The presence of the fluorenylmethoxycarbonyl group ensures that any modifications to the amino functionality can be performed under mild conditions without compromising the integrity of other structural elements. This flexibility makes it an attractive candidate for further development into a therapeutic drug.

The pharmacological profile of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid is further enhanced by its ability to cross biological membranes due to its lipophilic nature imparted by the 2-methylpropanamido group. This property is crucial for ensuring adequate bioavailability following oral administration, which is a preferred route for many therapeutic agents. Moreover, the hydrophilic hydroxybenzoic acid moiety helps maintain solubility in aqueous environments, facilitating distribution throughout the body and interaction with target sites.

Future research directions may focus on exploring analogues of this compound to identify variations that enhance potency or selectivity while minimizing side effects. Computational modeling techniques such as molecular docking can be employed to predict how different structural modifications will affect binding interactions with biological targets. By leveraging these tools alongside experimental validation, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The industrial significance of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-hydroxybenzoic acid extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in novel intermediates like this one due to their potential as building blocks for next-generation drugs. The ability to synthesize complex molecules efficiently and cost-effectively is essential for meeting global demand for innovative therapeutics. As synthetic chemistry continues to evolve, compounds such as this one will play a pivotal role in shaping the future landscape of drug development.

In conclusion,5-3-(\\({(9H\\)-fluoren\\}-9\\)-yl\\)methoxycarbonyl\\)amino\\)-2-methylpropanamido\\)-2-hydroxybenzoic acid (CAS No\\. 2172008\\)-64\\) represents a fascinating example of how structural complexity can be leveraged to create bioactive molecules with therapeutic potential\\. Its unique combination of functional groups makes it a valuable tool for researchers exploring new treatments for inflammatory diseases\\. As our understanding of biological systems grows\\. so too will our ability to design molecules like this one that precisely target disease mechanisms\\. This compound serves as a testament to\\. the power\\.of organic chemistry\\.to address complex challenges in medicine today\\.